Cas no 68992-11-0 (Bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate;ethane-1,2-diol;terephthalic acid)

Bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate;ethane-1,2-diol;terephthalic acid structure
68992-11-0 structure
Product Name:Bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate;ethane-1,2-diol;terephthalic acid
CAS No:68992-11-0
MF:C31H35O14P
MW:662.574971437454
CID:2683070
Update Time:2023-08-07

Bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate;ethane-1,2-diol;terephthalic acid Chemical and Physical Properties

Names and Identifiers

    • bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate,ethane-1,2-diol,terephthalic acid
    • 1,4-Benzenedicarboxylic acid, polymer with bis(2-hydroxyethyl) ((6-oxido-6H-dibenz(c,e)(1,2)oxaphosphorin-6-yl)methyl)butanedioate and 1,2-ethanediol
    • 1,4-Benzenedicarboxylic acid, polymer with 1,4-bis(2-hydroxyethyl) 2-((6-oxido-6H-dibenz(c,e)(1,2)oxaphosphorin-6-yl)methyl)butanedioate and 1,2-ethanediol
    • Bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate;ethane-1,2-diol
    • Bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate;ethane-1,2-diol;terephthalic acid
    • Inchi: 1S/C21H23O8P.C8H6O4.C2H6O2/c22-9-11-27-20(24)13-15(21(25)28-12-10-23)14-30(26)19-8-4-2-6-17(19)16-5-1-3-7-18(16)29-30;9-7(10)5-1-2-6(4-3-5)8(11)12;3-1-2-4/h1-8,15,22-23H,9-14H2;1-4H,(H,9,10)(H,11,12);3-4H,1-2H2
    • InChI Key: ITKSOMDFWGXPIT-UHFFFAOYSA-N
    • SMILES: P1(C2C=CC=CC=2C2C=CC=CC=2O1)(CC(C(=O)OCCO)CC(=O)OCCO)=O.OC(C1C=CC(C(=O)O)=CC=1)=O.OCCO

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 14
  • Complexity: 814
  • Topological Polar Surface Area: 234
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